4-{[4-(2-thienylmethoxy)benzyl]amino}phenol

• IUPAC Name: 4-[[4-(thiophen-2-ylmethoxy)phenyl]methylamino]phenol
• InChI: InChI=1S/C18H17NO2S/c20-16-7-5-15(6-8-16)19-12-14-3-9-17(10-4-14)21-13-18-2-1-11-22-18/h1-11,19-20H,12-13H2
• InChI Key: ZVBTXDMDRRQMLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)COC2=CC=C(C=C2)CNC3=CC=C(C=C3)O
• Molecular Formula: C18H17NO2S
• Molecular Weight: 311.4 g/mol

Description

4-{[4-(2-thienylmethoxy)benzyl]amino}phenol is a chemical compound that has been found to have potential applications in scientific research. Also known as TMB-4, it is a synthetic compound that has been developed for use in laboratory experiments.

Mechanism of Action

The mechanism of action of TMB-4 is not fully understood. However, it is thought to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes. By inhibiting these enzymes, TMB-4 may reduce inflammation and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
TMB-4 has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and colitis. In addition, it has been found to inhibit the growth of cancer cells in vitro and in animal models of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using TMB-4 in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. In addition, it has been found to have low toxicity, which makes it a safer alternative to other anti-inflammatory and anti-cancer drugs. However, one limitation of using TMB-4 is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on TMB-4. One area of research could focus on its potential use as an anti-inflammatory and anti-cancer drug. In addition, further studies could investigate its mechanism of action and its effects on other enzymes and signaling pathways. Finally, research could also explore the potential use of TMB-4 in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis method for TMB-4 involves several steps. First, 2-thiophenemethanol is reacted with 4-nitrophenyl chloroformate to form 4-nitrophenyl 2-thienylmethyl carbonate. This intermediate is then reacted with 4-aminophenol to form TMB-4. The final product is purified using column chromatography.

Scientific Research Applications

TMB-4 has been found to have potential applications in scientific research. It has been shown to have anti-inflammatory and anti-cancer properties. In addition, it has been found to inhibit the growth of certain types of bacteria, including Staphylococcus aureus and Escherichia coli.